Cas no 1341944-15-7 (1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid)

• Product Name: 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid
• CAS No: 1341944-15-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 5573113
• Update Time: 2025-05-20

1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid
• 3-Pyrrolidinecarboxylic acid, 1-(2-amino-2-oxoethyl)-

• Inchi： 1S/C7H12N2O3/c8-6(10)4-9-2-1-5(3-9)7(11)12/h5H,1-4H2,(H2,8,10)(H,11,12)
• InChI Key： XTMIOVIFYXGEBA-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 410.1±40.0 °C(Predicted)
• pka: 3.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid

Recent Advances in the Study of 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid (CAS: 1341944-15-7)

1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid (CAS: 1341944-15-7) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and carbamoylmethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route that utilizes a combination of solid-phase peptide synthesis and solution-phase chemistry. The researchers highlighted the compound's stability under physiological conditions, making it a suitable candidate for further drug development. Additionally, the study noted that the compound's carboxylic acid moiety allows for easy derivatization, enabling the creation of a diverse library of analogs.

Pharmacological evaluations of 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid have revealed its potential as a modulator of specific biological pathways. In a recent in vitro study, the compound demonstrated inhibitory activity against certain enzymes involved in inflammatory responses. This finding suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary in vivo studies in rodent models have shown that the compound exhibits good bioavailability and low toxicity, further supporting its therapeutic potential.

Beyond its direct pharmacological effects, 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid has also been explored as a building block for more complex drug molecules. Its rigid pyrrolidine structure and functional groups make it an attractive scaffold for drug design. A 2024 study in ACS Chemical Biology reported the successful incorporation of this compound into a series of peptidomimetics, which exhibited enhanced binding affinity to target proteins. This approach opens new avenues for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

In conclusion, 1-(Carbamoylmethyl)pyrrolidine-3-carboxylic Acid (CAS: 1341944-15-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its optimized synthesis, favorable pharmacological properties, and potential as a drug scaffold highlight its significance in current and future drug discovery efforts. Continued research into its mechanisms of action and further derivatization will likely uncover additional therapeutic applications, solidifying its role in the development of next-generation pharmaceuticals.